Cas no 2229144-62-9 (4-(3-bromopropyl)-3,5-dichloropyridine)

• Product Name: 4-(3-bromopropyl)-3,5-dichloropyridine
• CAS No: 2229144-62-9
• MF: C₈H₈BrCl₂N
• MW: 268.965819358826
• CID: 6040748
• PubChem ID: 165643367
• Update Time: 2025-05-22

4-(3-bromopropyl)-3,5-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromopropyl)-3,5-dichloropyridine
• EN300-1928613
• 2229144-62-9

• Inchi： 1S/C8H8BrCl2N/c9-3-1-2-6-7(10)4-12-5-8(6)11/h4-5H,1-3H2
• InChI Key： PBOMXZPGTGOKHQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C(=CN=CC=1Cl)Cl

Computed Properties

• Exact Mass: 266.92172g/mol
• Monoisotopic Mass: 266.92172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(3-bromopropyl)-3,5-dichloropyridine

Recent Advances in the Application of 4-(3-Bromopropyl)-3,5-dichloropyridine (CAS: 2229144-62-9) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-bromopropyl)-3,5-dichloropyridine (CAS: 2229144-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements involving this compound, focusing on its synthetic utility, mechanistic insights, and potential therapeutic implications.

Recent studies have highlighted the role of 4-(3-bromopropyl)-3,5-dichloropyridine as a crucial building block in the development of novel kinase inhibitors and other small-molecule therapeutics. Its unique structural features, including the reactive bromopropyl moiety and the electron-deficient pyridine ring, make it an attractive scaffold for further functionalization. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which show promise for treating myeloproliferative disorders.

In addition to its synthetic applications, mechanistic investigations have revealed that derivatives of 4-(3-bromopropyl)-3,5-dichloropyridine exhibit interesting biological activities. A recent preprint on bioRxiv reported that certain analogs of this compound can modulate protein-protein interactions (PPIs) involved in cancer cell signaling pathways. Specifically, these derivatives were found to disrupt the binding between MDM2 and p53, leading to p53 stabilization and subsequent apoptosis in tumor cells.

From a pharmaceutical development perspective, the compound's physicochemical properties have been extensively characterized. Computational studies using density functional theory (DFT) have provided insights into its reactivity and potential metabolic pathways, which are critical for optimizing drug-like properties. Furthermore, recent patent filings (e.g., WO2023056123) highlight its incorporation into prodrug designs aimed at improving bioavailability and targeting specific tissues.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(3-bromopropyl)-3,5-dichloropyridine. Recent process chemistry efforts, as described in Organic Process Research & Development, have focused on optimizing reaction conditions to minimize byproduct formation and improve yields. These advancements are expected to facilitate broader adoption of this compound in drug discovery programs.

In conclusion, 4-(3-bromopropyl)-3,5-dichloropyridine (CAS: 2229144-62-9) continues to emerge as a valuable tool in medicinal chemistry, with applications ranging from kinase inhibitor development to PPI modulation. Ongoing research is expected to further expand its utility and uncover new therapeutic opportunities. Researchers working with this compound should pay close attention to recent synthetic methodologies and biological evaluations to fully leverage its potential in their work.